Cas no 2228573-83-7 (2-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol)

2-(2,6-Dichloro-5-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a dichloro-fluoropyridine core coupled with a difluoroethanol moiety, offering reactivity for further functionalization. The presence of multiple halogen substituents enhances its utility as an intermediate in cross-coupling reactions or nucleophilic substitutions. The difluoroethanol group may contribute to improved metabolic stability in bioactive compounds. This compound is particularly valuable in the development of fluorinated active ingredients, where its unique substitution pattern can influence physicochemical properties such as lipophilicity and electronic effects. Proper handling is advised due to potential reactivity of halogenated systems.
2-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol structure
2228573-83-7 structure
Product Name:2-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol
CAS No:2228573-83-7
MF:C7H4Cl2F3NO
MW:246.013970375061
CID:6395389
PubChem ID:165641770
Update Time:2025-05-23

2-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol
    • 2228573-83-7
    • EN300-1942064
    • Inchi: 1S/C7H4Cl2F3NO/c8-5-3(7(11,12)2-14)1-4(10)6(9)13-5/h1,14H,2H2
    • InChI Key: YUJWZYDGSRFPEX-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(N=1)Cl)F)C(CO)(F)F

Computed Properties

  • Exact Mass: 244.9622036g/mol
  • Monoisotopic Mass: 244.9622036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 33.1Ų

2-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol Pricemore >>

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Additional information on 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol

2-(2,6-Dichloro-5-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol

The compound CAS No. 2228573-83-7, also known as 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with chlorine and fluorine atoms, as well as a fluoroethanol group. The presence of multiple halogen atoms in its structure contributes to its distinct chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of CAS No. 2228573-83-7 in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules with potential therapeutic applications. For instance, the compound has been used in the development of novel antiviral agents due to its ability to inhibit specific viral enzymes. The incorporation of fluorine atoms in its structure enhances its lipophilicity and stability, which are critical properties for drug candidates.

In addition to its medicinal applications, CAS No. 2228573-83-7 has also been studied for its potential use in agrochemicals. Its ability to interact with specific targets in plant systems has led to investigations into its role as a herbicide or fungicide. Recent research has demonstrated that the compound exhibits selective activity against certain plant pathogens, making it a promising candidate for agricultural applications.

The synthesis of CAS No. 2228573-83-7 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the pyridine derivative, followed by the introduction of the fluoroethanol group through nucleophilic substitution or other suitable methods. The use of advanced catalytic systems has significantly improved the efficiency of this process, making it more accessible for large-scale production.

From an environmental perspective, understanding the fate and behavior of CAS No. 2228573-83-7 in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, such as soil and water exposure. These studies have revealed that the compound undergoes rapid degradation under UV light or microbial action, reducing its persistence in the environment.

Furthermore, the compound's unique electronic properties make it an interesting candidate for materials science applications. Researchers have explored its use in the development of advanced materials such as polymers and coatings with enhanced thermal stability and mechanical properties. The incorporation of fluorine atoms in its structure contributes to these desirable properties.

In conclusion, CAS No. 2228573-83-7, or , is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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